Cas no 2007916-14-3 ((9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid)
The compound (9aS)-octahydro-1H-pyrido[1,2-a]piperazine, when combined with oxalic acid, forms a stable salt with potential applications in pharmaceutical synthesis and chiral chemistry. This derivative exhibits high stereochemical purity due to its rigid octahydro framework, making it valuable for asymmetric catalysis and enantioselective reactions. The oxalic acid counterion enhances crystallinity and solubility in polar solvents, facilitating purification and formulation. Its structural rigidity and well-defined stereochemistry offer advantages in designing bioactive molecules, particularly in CNS-targeted drug development. The salt form improves handling characteristics while maintaining reactivity at the basic nitrogen centers, enabling versatile downstream functionalization. This combination provides a reliable building block for complex heterocyclic systems.
2007916-14-3 structure
Product Name:(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid
CAS No:2007916-14-3
MF:C10H18N2O4
MW:230.260922908783
MDL:MFCD30471597
CID:4633474
PubChem ID:127263530
Update Time:2025-06-09
(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- (9AR)-octahydro-1H-pyrido[1,2-a]piperazine oxalic acid
- (S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate
- (9aR)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid
- (9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid
- (9aS)-octahydro-1H-pyrido[1,2-a]pyrazine; oxalic acid
- 2007916-14-3
- (9As)-octahydro-1h-pyrido[1,2-a]piperazine, oxalic acid
- AKOS030628465
- MFCD30471597
- P15851
- (S)-Octahydro-2H-pyrido[1,2-a]pyrazineoxalate
- AS-52899
- (9aS)-Octahydro-1H-pyrido[1,2-a]piperazine oxalate
- 2H-Pyrido[1,2-a]pyrazine, octahydro-, ethanedioate (1:1), (9aS)-
- (9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazine;oxalic acid
- CS-0053102
- (9AS)-octahydro-1H-pyrido[1,2-a]piperazine oxalic acid
-
- MDL: MFCD30471597
- Inchi: 1S/C8H16N2.C2H2O4/c1-2-5-10-6-4-9-7-8(10)3-1;3-1(4)2(5)6/h8-9H,1-7H2;(H,3,4)(H,5,6)/t8-;/m1./s1
- InChI Key: IZLXUBUCSXDDSG-DDWIOCJRSA-N
- SMILES: OC(C(=O)O)=O.N12CCNC[C@H]1CCCC2
Computed Properties
- Exact Mass: 230.12665706g/mol
- Monoisotopic Mass: 230.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9
(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335192-1g |
(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate |
2007916-14-3 | 95%+ | 1g |
$1005 | 2021-08-18 | |
| Chemenu | CM335192-1g |
(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate |
2007916-14-3 | 95%+ | 1g |
$1005 | 2022-09-01 | |
| abcr | AB485786-1 g |
(9AS)-Octahydro-1H-pyrido[1,2-a]piperazine oxalic acid; . |
2007916-14-3 | 1g |
€784.20 | 2023-06-15 | ||
| Chemenu | CM335192-5g |
(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate |
2007916-14-3 | 95%+ | 5g |
$1571 | 2022-09-29 | |
| Chemenu | CM335192-10g |
(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate |
2007916-14-3 | 95%+ | 10g |
$2561 | 2022-09-29 | |
| Chemenu | CM335192-25g |
(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate |
2007916-14-3 | 95%+ | 25g |
$5122 | 2022-09-29 | |
| Chemenu | CM335192-50g |
(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate |
2007916-14-3 | 95%+ | 50g |
$8195 | 2022-09-29 | |
| Chemenu | CM335192-100g |
(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate |
2007916-14-3 | 95%+ | 100g |
$13316 | 2022-09-29 | |
| eNovation Chemicals LLC | D683956-500MG |
(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid |
2007916-14-3 | 97% | 500mg |
$150 | 2024-07-21 | |
| eNovation Chemicals LLC | D683956-1G |
(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid |
2007916-14-3 | 97% | 1g |
$230 | 2024-07-21 |
(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2007916-14-3 ((9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent